Cas no 905273-56-5 (Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate)

Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features include a trifluoromethyl group at the 6-position and ester functionalities at the 2- and 3-positions, enhancing reactivity and enabling versatile derivatization. The trifluoromethyl group imparts electron-withdrawing properties, improving stability and influencing binding interactions in bioactive molecules. The diester moiety facilitates further functionalization, making it a valuable intermediate for constructing heterocyclic compounds. This compound is particularly useful in the development of fluorinated active ingredients, where its well-defined reactivity profile and synthetic accessibility contribute to efficient route design. High purity and consistent performance make it a reliable choice for research and industrial applications.

Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate structure

905273-56-5 structure

Product Name:Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate

CAS No:905273-56-5

MF:C₁₀H₈F₃NO₄

MW:263.170033454895

CID:1031250

PubChem ID:57753443

Update Time:2025-05-28

Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate
- J-520367
- Dimethyl6-(trifluoromethyl)pyridine-2,3-dicarboxylate
- 6-trifluoromethyl-pyridine-2,3-dicarboxylic acid dimethyl ester
- SCHEMBL3878179
- 905273-56-5
- DTXSID90727835
- Inchi： 1S/C10H8F3NO4/c1-17-8(15)5-3-4-6(10(11,12)13)14-7(5)9(16)18-2/h3-4H,1-2H3
- InChI Key： YTAPRVDYXPLQDW-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C(=O)OC)C(C(=O)OC)=N1)(F)F

Computed Properties

Exact Mass: 263.04054222g/mol
Monoisotopic Mass: 263.04054222g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 65.5Å²

Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate Pricemore >>

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Chemenu	CM172285-1g	Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate	905273-56-5	95%	1g	$580	2021-08-05
Chemenu	CM172285-1g	Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate	905273-56-5	95%	1g	$534	2024-07-20
Alichem	A029186535-1g	Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate	905273-56-5	95%	1g	$490.00	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1748434-1g	Dimethyl 6-(trifluoromethyl)pyridine-2,3-dicarboxylate	905273-56-5	98%	1g	￥4074.00	2024-04-26
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